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Compound of Interest

Compound Name: 2,5-Dibromohydroquinone

Cat. No.: B082636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 2,5-
Dibromohydroquinone (CAS RN: 14753-51-6). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the compound for research and

development purposes.

Safety and Hazard Information
2,5-Dibromohydroquinone is a hazardous chemical that requires careful handling. The

primary hazards are summarized below.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Signal Word: Warning[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4][5]
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P264: Wash skin thoroughly after handling.[1][3][4][5]

P271: Use only outdoors or in a well-ventilated area.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3][4][5][6]

[7]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][3][5][7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3][5][6][7]

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 2,5-Dibromohydroquinone
is presented in the table below for easy reference.

Property Value References

Molecular Formula C₆H₄Br₂O₂ [8]

Molecular Weight 267.90 g/mol [1][8]

Appearance
White to light yellow or light

yellow-red powder/crystal
[9]

Melting Point 191-194 °C [1][10]

Boiling Point 283.4±35.0 °C (Predicted) [10]

Solubility Soluble in methanol [10]

Storage Temperature
Room Temperature, under

inert atmosphere
[10]

Hazard Classifications
Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3
[1]

Target Organs Respiratory system [1]

Storage Class Code 11 - Combustible Solids [1]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,5-Dibromohydroquinone. The

minimum required PPE is outlined below.

PPE Category Specification References

Respiratory Protection
Dust mask type N95 (US) or

equivalent
[1]

Eye Protection
Chemical safety goggles or

face shield
[1][11][12]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
[1][11][12]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes
[11][12][13]

Experimental Protocols
Protocol 1: General Handling and Weighing
This protocol outlines the steps for safely handling and weighing 2,5-Dibromohydroquinone in

a laboratory setting.

Objective: To safely and accurately weigh a specific amount of 2,5-Dibromohydroquinone
powder.

Materials:

2,5-Dibromohydroquinone solid

Spatula

Weighing paper or weighing boat

Analytical balance

Fume hood
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Appropriate PPE (see section 3)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

fume hood is functioning correctly.

Work Area Setup: Place a clean piece of weighing paper or a weighing boat on the analytical

balance within the fume hood. Tare the balance.

Handling the Reagent: Carefully open the container of 2,5-Dibromohydroquinone inside

the fume hood to avoid generating dust.

Weighing: Using a clean spatula, carefully transfer the desired amount of the solid onto the

weighing paper/boat. Avoid sudden movements to minimize dust generation.

Container Sealing: Securely close the lid of the 2,5-Dibromohydroquinone container

immediately after use.

Transfer: The weighed solid can now be transferred to the reaction vessel or dissolved as

per the specific experimental requirements.

Decontamination: Clean the spatula and any contaminated surfaces with an appropriate

solvent and dispose of waste according to institutional guidelines. Wash hands thoroughly

after handling.[11][12][13]

Protocol 2: Preparation of a Stock Solution
This protocol provides a general method for preparing a stock solution of 2,5-
Dibromohydroquinone.

Objective: To prepare a stock solution of a known concentration of 2,5-
Dibromohydroquinone.

Materials:

Weighed 2,5-Dibromohydroquinone
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Appropriate solvent (e.g., methanol)[10]

Volumetric flask with a stopper

Pipettes

Funnel

Magnetic stirrer and stir bar (optional)

Fume hood

Appropriate PPE

Procedure:

Safety Precautions: Perform all steps within a certified fume hood while wearing the

appropriate PPE.

Weighing: Accurately weigh the desired amount of 2,5-Dibromohydroquinone following

Protocol 1.

Transfer to Flask: Place a funnel in the neck of the volumetric flask. Carefully transfer the

weighed solid into the flask. Rinse the weighing paper/boat with a small amount of the

chosen solvent to ensure a complete transfer.

Dissolution: Add approximately half of the final volume of the solvent to the flask. Swirl the

flask gently or use a magnetic stirrer to dissolve the solid completely.

Bringing to Volume: Once the solid is fully dissolved, add the solvent to the calibration mark

on the volumetric flask. Use a pipette for the final addition to ensure accuracy.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Label the flask with the compound name, concentration, solvent, and

date of preparation. Store the solution in a cool, dry, and dark place, away from incompatible

materials.[14]
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Visualizations
Logical Workflow for Handling 2,5-
Dibromohydroquinone
The following diagram illustrates the logical workflow for the safe handling of 2,5-
Dibromohydroquinone in a laboratory environment.
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Caption: Safe handling workflow for 2,5-Dibromohydroquinone.
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Signaling Pathway for Hazard Response
This diagram outlines the immediate response actions to be taken in case of exposure to 2,5-
Dibromohydroquinone.

Exposure Event

Immediate Response

Medical Attention

Exposure Occurs

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse cautiously with water for several minutes

Inhalation:
Move to fresh air

Seek Medical Attention

Click to download full resolution via product page

Caption: Hazard response for 2,5-Dibromohydroquinone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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